Cas no 2228583-12-6 (2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one)
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one
- Ethanone, 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)-
- EN300-1949577
- 2228583-12-6
-
- Inchi: 1S/C8H3F4NO3/c9-5-3-4(7(14)8(10,11)12)1-2-6(5)13(15)16/h1-3H
- InChI Key: DWHDOMLBDZLUBW-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C([N+]([O-])=O)C(F)=C1)C(F)(F)F
Computed Properties
- Exact Mass: 237.00490561g/mol
- Monoisotopic Mass: 237.00490561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 1.545±0.06 g/cm3(Predicted)
- Boiling Point: 270.9±35.0 °C(Predicted)
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1949577-0.05g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 0.05g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1949577-0.1g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 0.1g |
$1332.0 | 2023-09-17 | ||
| Enamine | EN300-1949577-0.25g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 0.25g |
$1393.0 | 2023-09-17 | ||
| Enamine | EN300-1949577-0.5g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 0.5g |
$1453.0 | 2023-09-17 | ||
| Enamine | EN300-1949577-1.0g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 1g |
$1515.0 | 2023-05-31 | ||
| Enamine | EN300-1949577-2.5g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 2.5g |
$2969.0 | 2023-09-17 | ||
| Enamine | EN300-1949577-5.0g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 5g |
$4391.0 | 2023-05-31 | ||
| Enamine | EN300-1949577-10.0g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 10g |
$6512.0 | 2023-05-31 | ||
| Enamine | EN300-1949577-1g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 1g |
$1515.0 | 2023-09-17 | ||
| Enamine | EN300-1949577-5g |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one |
2228583-12-6 | 5g |
$4391.0 | 2023-09-17 |
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one
Introduction to 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one (CAS No: 2228583-12-6)
2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one is a fluorinated ketone derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2228583-12-6, represents a class of molecules that incorporate both fluorine and nitro substituents, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of pharmaceutical agents.
The structural framework of 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one consists of a central carbon atom double-bonded to an oxygen atom (ketone group), flanked by a trifluoromethyl group and an aromatic ring substituted with fluorine and nitro groups. This particular arrangement imparts distinct electronic and steric characteristics to the molecule, making it a promising candidate for further investigation in drug discovery.
In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved lipophilicity, and altered binding interactions with biological targets. The presence of multiple fluorine atoms in 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one is particularly noteworthy, as fluorine atoms can significantly influence the reactivity and selectivity of chemical reactions. This has led to its exploration in various synthetic methodologies aimed at developing novel therapeutic agents.
One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The nitro group in the aromatic ring can serve as a versatile handle for further functionalization, enabling chemists to introduce additional modifications that may enhance biological activity. For instance, reduction of the nitro group can yield an amine, which can then be coupled with other pharmacophores to create more complex structures.
Recent studies have highlighted the role of fluorinated ketones in medicinal chemistry, particularly in the development of protease inhibitors and kinase inhibitors. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the nitro group can create a delicate balance that optimizes binding affinity to biological targets. This has prompted researchers to investigate 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one as a scaffold for designing novel inhibitors with improved efficacy and selectivity.
The compound's unique properties also make it a valuable tool in mechanistic studies. The presence of both fluorine and nitro groups allows for detailed investigation into reaction mechanisms using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies can provide insights into how the molecule interacts with other chemical entities, which is crucial for understanding its behavior in biological systems.
From a synthetic perspective, 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one offers a rich platform for exploring new synthetic pathways. The trifluoromethyl group can participate in various transformations, including cross-coupling reactions and metal-catalyzed additions, while the aromatic ring provides multiple sites for functionalization. This flexibility has made it a subject of interest for chemists seeking to develop innovative synthetic strategies.
The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacokinetic properties. Drugs containing fluorine atoms often exhibit improved bioavailability and prolonged half-lives compared to their non-fluorinated counterparts. This has driven research into developing new methods for incorporating fluorine into drug molecules efficiently. 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one serves as an excellent starting material for such investigations.
In conclusion, 2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one (CAS No: 2228583-12-6) represents a fascinating molecule with significant potential in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated compounds, 2228583-12-6 is poised to play a crucial role in the development of next-generation therapeutics.
2228583-12-6 (2,2,2-trifluoro-1-(3-fluoro-4-nitrophenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)